Cas no 1807003-24-2 (Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate)
Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate
-
- Inchi: 1S/C10H9BrClF2NO2/c1-17-7(16)3-5-2-6(4-12)15-9(8(5)11)10(13)14/h2,10H,3-4H2,1H3
- InChI Key: ZYJGNDMLDVJLKC-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)F)=NC(CCl)=CC=1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 271
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2
Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029051991-250mg |
Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate |
1807003-24-2 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029051991-500mg |
Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate |
1807003-24-2 | 97% | 500mg |
$1,695.20 | 2022-03-31 | |
| Alichem | A029051991-1g |
Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate |
1807003-24-2 | 97% | 1g |
$2,950.20 | 2022-03-31 |
Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate
Introduction to Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1807003-24-2)
Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1807003-24-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential.
The molecular structure of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate features a pyridine core substituted with several functional groups, including a bromo atom at the 3-position, a chloromethyl group at the 6-position, and a difluoromethyl group at the 2-position. Additionally, the presence of an acetate moiety at the 4-position further enhances its chemical reactivity and potential utility in synthetic chemistry.
In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity for therapeutic applications. The unique structural features of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate make it a promising candidate for further investigation in drug discovery and development. Specifically, the combination of halogenated substituents and the pyridine ring provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both bromo and chloromethyl groups allows for selective functionalization, making it an attractive intermediate in multi-step synthetic routes. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify molecular structure is crucial for optimizing drug efficacy and minimizing side effects.
Recent studies have highlighted the importance of halogenated pyridines in the development of bioactive compounds. For instance, halogenated pyridines have been shown to exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. The structural motif of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate aligns well with these findings, suggesting that it may possess similar pharmacological properties.
The difluoromethyl group is a particularly interesting functional group in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This feature has been leveraged in the development of numerous drugs that exhibit improved pharmacokinetic profiles. By incorporating a difluoromethyl group into the pyridine core of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate, researchers can potentially enhance the compound's bioavailability and therapeutic efficacy.
In addition to its structural versatility, Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate may also serve as a key intermediate in the synthesis of novel heterocyclic compounds. The bromo and chloromethyl groups provide convenient handles for further functionalization, allowing chemists to explore new chemical space and discover innovative therapeutic agents.
The acetate moiety at the 4-position of the pyridine ring adds another layer of complexity to this compound's chemical behavior. Acetate esters are known to participate in various biochemical reactions, including hydrolysis and transesterification, which can be exploited in synthetic protocols. This feature makes Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate a versatile tool for chemists working in both academic and industrial settings.
The growing body of research on halogenated pyridines underscores their significance in modern drug discovery. By leveraging the unique properties of compounds like Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate, scientists can develop new treatments for a wide range of diseases. The compound's structural features not only make it an attractive intermediate but also suggest potential applications in areas such as oncology, inflammation, and infectious diseases.
In conclusion, Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1807003-24-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including halogenated substituents and an acetate moiety, make it a valuable tool for synthetic chemists and drug developers. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.
1807003-24-2 (Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)